methyl 2-{[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]amino}benzoate

• IUPAC Name: methyl 2-[[2-(3-nitro-1,2,4-triazol-1-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C12H11N5O5/c1-22-11(19)8-4-2-3-5-9(8)14-10(18)6-16-7-13-12(15-16)17(20)21/h2-5,7H,6H2,1H3,(H,14,18)
• InChI Key: JPBPUEHTGCHBIC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CN2C=NC(=N2)[N+](=O)[O-]
• Molecular Formula: C12H11N5O5
• Molecular Weight: 305.25 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex reactions that may include the formation of hydrogen-bonded sheets and chains through N-H...N, N-H...O, and C-H...O hydrogen bonds, showcasing the intricate intermolecular interactions that can occur during the synthesis of such molecules (Portilla, Mata, Cobo, Low, & Glidewell, 2007). Additionally, the synthesis processes often involve steps such as acyl chlorination, condensation, and cyclization, highlighting the complexity and the precision required in synthesizing these compounds efficiently (Zhang Jianting, Mao Lian-cheng, Wang Jia-an, Hu Jian-min, & Jing Ning-ren, 2009).

Molecular Structure Analysis

Molecular structure analysis of similar compounds has revealed polarized molecular-electronic structures and complex hydrogen-bonded arrangements. These structures underscore the potential for diverse reactivity and interactions with other molecules, which is crucial for understanding the compound's behavior in various environments and potential applications (Portilla, Mata, Cobo, Low, & Glidewell, 2007).

Chemical Reactions and Properties

Chemical reactions involving similar compounds can include the formation of diazo derivatives, demonstrating the versatile reactivity of these molecules under different conditions. Such reactions highlight the compound's potential utility in synthesizing a wide range of derivative compounds, which could be of interest in various chemical syntheses and applications (Horton & Philips, 1972).

Physical Properties Analysis

The physical properties of similar compounds, such as their crystalline structure and hydrogen-bonding patterns, are critical for understanding their stability, solubility, and overall behavior in different physical states. These properties can significantly influence the compound's applicability in material science and pharmaceutical formulations (Portilla, Mata, Cobo, Low, & Glidewell, 2007).

Chemical Properties Analysis

The chemical properties, including reactivity with various functional groups and the ability to undergo transformations into different heterocyclic systems, are essential for leveraging the compound in synthetic organic chemistry and developing new materials or drugs. Understanding these properties allows chemists to manipulate the compound for specific applications, showcasing its potential versatility in research and industry (Toplak, Svete, Grdadolnik, & Stanovnik, 1999).